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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the mechanical properties of vinyl
methacrylate copolymers and acrylic copolymers, supported by experimental data. The

information is intended to assist researchers, scientists, and drug development professionals in

selecting the most suitable materials for their specific applications.

Executive Summary
Acrylic copolymers, particularly those based on polymethyl methacrylate (PMMA), are known

for their rigidity, high tensile strength, and hardness. In contrast, vinyl methacrylate
copolymers, which incorporate both vinyl and methacrylate monomers, can exhibit a wider

range of properties. The incorporation of vinyl monomers, such as vinyl acetate, into a

methacrylate polymer backbone generally leads to increased flexibility and impact strength,

often at the expense of tensile strength and modulus. This guide presents a detailed

comparison of these materials, summarizing key mechanical properties and outlining the

experimental protocols used for their determination.

Data Presentation: Mechanical Properties
The following table summarizes the key mechanical properties of representative acrylic and

vinyl methacrylate copolymers based on available experimental data.
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Material
Tensile
Strength
(MPa)

Tensile
Modulus
(GPa)

Elongation
at Break (%)

Notched
Izod Impact
Strength
(J/m)

Rockwell M
Hardness

Acrylic

Copolymers

Polymethyl

Methacrylate

(PMMA)

47 - 79[1] 2.2 - 3.8[1] 1 - 30[1] 20[2] 63 - 97[1]

PMMA

(another

source)

71[3] 3.2[3] 4.0[3] 74[3] 93[3]

Vinyl

Methacrylate

Copolymers

PMMA/EVA

(95/5 wt%)
43.1 1.86 4.5 19.1 98

PMMA/EVA

(90/10 wt%)
40.2 1.72 6.2 23.5 95

PMMA/EVA

(85/15 wt%)
37.3 1.61 8.1 27.8 91

PMMA/EVA

(80/20 wt%)
34.5 1.48 10.5 32.0 88

Poly(VAc-

VeoVa10-

MMA-capped

PU)

~34%

increase over

copolymer

without

capped PU

- - - -

Note: The data for PMMA/EVA blends are indicative of the effect of incorporating a vinyl

acetate component into a PMMA matrix. The Poly(VAc-VeoVa10-MMA-capped PU) data
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indicates a relative improvement in tensile strength. Direct, comprehensive data for a simple

"vinyl methacrylate" copolymer was not available in the reviewed literature.

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Tensile Testing
Standard: ASTM D638 - Standard Test Method for Tensile Properties of Plastics.[4]

Specimen Preparation: Test specimens are typically prepared by injection molding or

machining from a sheet into a dumbbell shape. The dimensions of the specimen depend on

the thickness of the material.

Procedure: The specimen is mounted in the grips of a universal testing machine. A tensile

load is applied to the specimen at a constant crosshead speed until it fractures.[4] The force

and displacement are recorded throughout the test.

Data Acquired:

Tensile Strength: The maximum stress the material can withstand before breaking.

Tensile Modulus (Young's Modulus): A measure of the material's stiffness, calculated from

the slope of the initial linear portion of the stress-strain curve.

Elongation at Break: The percentage increase in length that the material undergoes before

fracturing.

Izod Impact Testing
Standard: ASTM D256 - Standard Test Methods for Determining the Izod Pendulum Impact

Resistance of Plastics.

Specimen Preparation: A rectangular bar with a V-notch machined into it is used as the test

specimen.
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Procedure: The specimen is clamped in a vertical position in the testing machine. A

pendulum hammer is released, which swings down and strikes the notched side of the

specimen. The energy absorbed by the specimen to fracture is measured by the height to

which the pendulum swings after impact.

Data Acquired:

Notched Izod Impact Strength: The impact energy absorbed per unit of notch width,

expressed in J/m.

Hardness Testing
Standard: ASTM D785 - Standard Test Method for Rockwell Hardness of Plastics and

Electrical Insulating Materials.

Procedure: An indenter is pressed into the surface of the material with a specific minor load,

followed by a major load. The major load is then removed, and the depth of indentation is

measured.

Data Acquired:

Rockwell Hardness: A dimensionless number derived from the net increase in depth of

impression as the load on an indenter is increased from a fixed minor load to a major load

and then returned to the minor load. The "M" scale is commonly used for harder plastics.

Logical Relationship Diagram
The following diagram illustrates the general relationship between the monomer composition of

vinyl methacrylate and acrylic copolymers and their resulting mechanical properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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